Cas no 1889195-30-5 (1-ethyl-3-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-ethyl-3-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1889195-30-5
• MDL: MFCD30342643
• CID: 4627117
• PubChem ID: 116864172
• Update Time: 2025-08-05

1-ethyl-3-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid

• MDL： MFCD30342643

Additional information on 1-ethyl-3-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid

Introduction to 1-ethyl-3-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 1889195-30-5)

1-ethyl-3-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid, identified by its CAS number 1889195-30-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative exhibits a unique structural framework that combines a pyrazole core with an ethyl substituent and an oxane ring at the 3-position. The presence of these functional groups makes it a versatile intermediate for the development of novel bioactive molecules, particularly in the quest for innovative therapeutic agents.

The pyrazole moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. Its five-membered aromatic ring system provides a rigid scaffold that can be modified to enhance binding affinity and selectivity. In particular, the carboxylic acid functionality at the 4-position of the pyrazole ring offers opportunities for further derivatization, including amide bond formation, which is a common strategy in drug design.

The ethyl group at the 1-position of the pyrazole ring contributes to the overall steric and electronic properties of the molecule. This substitution can influence both the solubility and metabolic stability of derivatives, making it a critical factor in optimizing pharmacokinetic profiles. Additionally, the oxan-4-yl group, which represents an oxygen-containing tetrahydropyran ring, introduces another layer of complexity to the compound's behavior. This moiety can enhance lipophilicity while maintaining good water solubility, a desirable characteristic for many drug candidates.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies for compounds like 1-ethyl-3-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid. These methods allow researchers to predict potential interactions with biological targets with high precision, thereby accelerating the drug discovery process. For instance, studies have shown that derivatives of this compound exhibit promising activity against various enzymes implicated in inflammatory and infectious diseases.

In terms of synthetic methodologies, 1-ethyl-3-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid can be synthesized through multi-step organic transformations involving condensation reactions, cyclization processes, and functional group interconversions. The oxan ring can be introduced via nucleophilic addition or cyclization reactions from appropriate precursors, while the ethyl group can be added through alkylation reactions. These synthetic routes highlight the compound's utility as a building block for more complex molecules.

The pharmacological potential of 1-ethyl-3-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid has been explored in several preclinical studies. Researchers have synthesized various derivatives and evaluated their biological activity in vitro and in vivo. Some notable findings include its inhibitory effects on enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are key players in inflammatory pathways. Furthermore, derivatives of this compound have demonstrated antimicrobial properties against certain bacterial strains, suggesting its utility in developing novel antibiotics.

The structural features of 1-ethyl-3-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid also make it an attractive candidate for developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in oncology research. By modulating kinase activity, these inhibitors can have therapeutic effects on conditions such as cancer and autoimmune diseases. Preliminary studies have shown that certain derivatives exhibit inhibitory effects on specific kinases, warranting further investigation into their potential as lead compounds.

Another area of interest is the use of 1-ethyl-3-(oxan-4-yll)-1H-pyrazolecarboxylic acid as a scaffold for designing metal-based therapeutics. Metallo-drugs have gained significant attention due to their unique mechanisms of action and potential to overcome resistance issues associated with conventional small-molecule drugs. By coordinating metal ions with this heterocyclic framework, researchers can develop compounds with enhanced stability and bioavailability while maintaining targeted biological activity.

The role of CAS No. 1889195 - 30 - 5 in green chemistry initiatives cannot be overlooked either. The synthesis of this compound has been optimized to minimize waste generation and energy consumption, aligning with sustainable practices in pharmaceutical manufacturing. Such efforts are essential for reducing the environmental impact of drug production while maintaining high yields and purity standards.

Future directions in research may focus on exploring novel synthetic pathways to improve accessibility and scalability of 1ethyl3(oxan - 4 yl) - 1Hpyrazole - 4 carboxylic acid derivatives. Additionally, advanced techniques such as biocatalysis and flow chemistry could offer innovative solutions for constructing complex molecular architectures more efficiently than traditional batch processes.

In conclusion, 1889195 - 30 - 5 represents a promising compound with diverse applications across pharmaceutical research and development . Its unique structural attributes , coupled with recent advances in computational modeling , make it an invaluable asset for designing next-generation therapeutics targeting various diseases . As research continues to uncover new possibilities , this compound is poised to play an increasingly important role in medicinal chemistry .